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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral characteristics of the

near-infrared (NIR) cyanine dye, IR-806. It includes detailed information on its absorption and

emission spectra in various solvents, alongside established experimental protocols for its use

and analysis. This document is intended to serve as a core resource for researchers and

professionals in the fields of biotechnology, drug development, and materials science who

utilize or are considering the application of IR-806 in their work.

Core Spectroscopic Properties of IR-806
IR-806 is a water-soluble, near-infrared cyanine dye with a characteristic absorption peak in the

range of 730-800 nm.[1] Its photostability and strong absorbance in the NIR region make it a

valuable tool for a variety of applications, including bio-imaging and as a sensitizer in

upconversion nanoparticles.[2]

Quantitative Spectral Data
The following table summarizes the key photophysical properties of IR-806 in different

commonly used solvents. This data is essential for optimizing experimental setups and for the

quantitative analysis of results.
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Solvent
Absorption
Maximum
(λ_abs) (nm)

Emission
Maximum
(λ_em) (nm)

Molar
Extinction
Coefficient (ε)
(M⁻¹cm⁻¹)

Quantum Yield
(Φ)

Chloroform

(CHCl₃)
806 > 900

Data not

available

Data not

available

Deionized Water ~780
Data not

available

Data not

available

Data not

available

DMSO
Data not

available

Data not

available

Data not

available

Reference

Standard[3]

Methanol
Data not

available

Data not

available

Data not

available

Data not

available

Note: Specific quantitative data for molar extinction coefficient and quantum yield in various

solvents are not consistently reported in publicly available literature. The quantum yield in

DMSO is noted as a reference standard in some studies, indicating a known value, though the

specific number was not found in the searched literature.

Experimental Protocols
Accurate and reproducible measurements of the spectral properties of IR-806 are critical for its

effective application. Below are detailed methodologies for key experiments.

Measurement of Absorption and Emission Spectra
This protocol outlines the steps for determining the absorption and emission spectra of IR-806
in a chosen solvent.

Materials:

IR-806 dye

Spectrophotometer-grade solvent (e.g., methanol, DMSO, water)

Quartz cuvettes (1 cm path length)
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UV-Vis spectrophotometer

Fluorometer

Procedure:

Stock Solution Preparation: Prepare a stock solution of IR-806 in the desired solvent at a

concentration of 1 mM. To ensure complete dissolution, sonication may be required.

Working Solution Preparation: From the stock solution, prepare a series of dilutions in the

same solvent to obtain concentrations ranging from 1 µM to 10 µM.

Absorbance Measurement:

Use the pure solvent as a blank to calibrate the spectrophotometer.

Measure the absorbance of each dilution in a quartz cuvette from 600 nm to 900 nm.

Identify the wavelength of maximum absorbance (λ_abs).

Emission Measurement:

Excite the sample at its absorption maximum (λ_abs) or a slightly shorter wavelength.

Scan the emission spectrum over a wavelength range starting from approximately 20 nm

above the excitation wavelength to beyond the expected emission peak (e.g., 800 nm to

1000 nm).

Identify the wavelength of maximum emission (λ_em).

Data Analysis:

Plot absorbance versus wavelength to visualize the absorption spectrum.

Plot fluorescence intensity versus wavelength to visualize the emission spectrum.

The molar extinction coefficient (ε) can be calculated from the absorbance of a solution of

known concentration using the Beer-Lambert law (A = εcl), where A is the absorbance, c is

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b12066224?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12066224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


the concentration in mol/L, and l is the path length in cm.

Experimental Workflow: Synthesis of IR-806
Conjugated Nanoprobes
IR-806 is frequently used as a molecular antenna in the synthesis of functionalized nanoprobes

for applications such as in vivo imaging.[4] The following diagram illustrates a typical workflow

for the synthesis of IR-806 conjugated upconversion nanoparticles (UCNPs).
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Activation of IR-806

Conjugation to Nanoparticles

Purification and Final Product

IR-806 Dye

Activation Reaction

Folic Acid EDC/NHS in DMSO

Activated IR-806/
Folic Acid

30 mins

Stirring at Room Temp.
(4 hours)

PL-PEG-NH2 Coated UCNs

Reaction Mixture

Centrifugation
(10,000 rpm, 5 mins)

Suspension in DMSO

IR-806 Conjugated
Nanoprobes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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